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Compound of Interest

Compound Name: 4-Methoxybenzyl chloride

Cat. No.: B031597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 4-
Methoxybenzyl chloride (also known as p-Anisyl chloride), a versatile reagent in organic

synthesis. This document is intended to be a valuable resource for researchers, scientists, and

professionals in the field of drug development, offering meticulously compiled data, detailed

experimental protocols, and a clear visualization of a representative experimental workflow.

Core Physical Properties of 4-Methoxybenzyl
Chloride
The physical characteristics of 4-Methoxybenzyl chloride are crucial for its handling, storage,

and application in various chemical reactions. The following table summarizes its key

quantitative physical data.
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Physical Property Value Units

Molecular Formula C₈H₉ClO -

Molecular Weight 156.61[1] g/mol

Appearance
Colorless to pale yellow

liquid[2][3]
-

Melting Point -1[1][4][5][6] °C

Boiling Point
117-118 at 14 mmHg[4][5][6]

[7]
°C

127 at 24 mmHg[2] °C

Density 1.155 at 25 °C[1][4][5][6] g/mL

1.16 g/mL

1.1540 to 1.1570 g/mL

Refractive Index n20/D 1.548[4][5][6] -

Flash Point 109[8] °C

Solubility

Soluble in organic solvents

such as methanol, ethyl

acetate, MDC, chloroform, and

ether.[2][3][5] It has limited

solubility in water and slowly

decomposes.[3][5][6][8]

-

Experimental Protocols for Determination of
Physical Properties
Accurate determination of physical properties is fundamental in chemical research. Below are

detailed, generalized methodologies for the key experiments cited.

Determination of Melting Point (Capillary Method)
The melting point is a critical indicator of a compound's purity.[9][10]
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Principle: A small, powdered sample of the solid is heated at a controlled rate, and the

temperature range from the first sign of melting to the complete liquefaction is recorded.[9][11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[9]

Capillary tubes (sealed at one end)[9]

Thermometer or digital temperature probe[9]

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the sample is completely dry. If necessary, grind the crystalline

sample into a fine powder using a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

collect a small amount. Invert the tube and tap the sealed end on a hard surface to pack the

sample into the bottom. The packed sample height should be 2-3 mm.[12]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.[11]

Heating:

If the approximate melting point is known, heat rapidly to about 20°C below the expected

temperature.[12]

Then, decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium

between the sample and the thermometer.[9]

Observation and Recording:

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).
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Record the temperature at which the entire sample becomes a clear liquid (the end of the

melting range).[9]

Purity Assessment: A sharp melting point range (0.5-2°C) is indicative of a pure compound.

Impurities tend to depress and broaden the melting range.[9][10]

Determination of Boiling Point (Micro-Reflux Method)
This method is suitable for determining the boiling point of small quantities of a liquid.[13]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[14] This temperature remains constant during the phase

change from liquid to gas.[15]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block heater or Thiele tube with heating oil)[9][16]

Clamps and stand

Procedure:

Sample Preparation: Add a few milliliters of the liquid (4-Methoxybenzyl chloride) into the

small test tube.

Capillary Inversion: Place the capillary tube, with its open end down, into the liquid in the test

tube.[16]

Apparatus Setup:

Attach the test tube to a thermometer, ensuring the bottom of the test tube is level with the

thermometer bulb.
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Immerse the assembly in the heating bath, ensuring the liquid level is below the bath's

surface.[13]

Heating: Gently heat the apparatus. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.[17]

Observation: When the liquid's boiling point is reached, a rapid and continuous stream of

bubbles will emerge from the capillary tube.[17]

Recording: Stop heating and allow the apparatus to cool slowly. The temperature at which

the bubbling stops and the liquid begins to be drawn into the capillary tube is the boiling

point.[14][17]

Pressure Correction: Note the atmospheric pressure, as boiling points are pressure-

dependent. Literature values are typically reported at standard pressure (760 mmHg).

Determination of Density (Pycnometer or Graduated
Cylinder Method)
Density is the mass per unit volume of a substance.[18]

Principle: The density is calculated by accurately measuring the mass of a known volume of the

liquid.[19]

Apparatus:

Pycnometer (for high accuracy) or a graduated cylinder[19]

Analytical balance

Thermometer

Procedure (using a graduated cylinder):

Mass of Empty Cylinder: Weigh a clean, dry graduated cylinder on an analytical balance and

record its mass.
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Volume Measurement: Carefully pour a specific volume of 4-Methoxybenzyl chloride (e.g.,

10 mL) into the graduated cylinder. Read the volume from the bottom of the meniscus.

Mass of Cylinder and Liquid: Reweigh the graduated cylinder containing the liquid and

record the total mass.

Temperature: Measure and record the temperature of the liquid, as density is temperature-

dependent.

Calculation:

Mass of liquid = (Mass of cylinder + liquid) - (Mass of empty cylinder).

Density = Mass of liquid / Volume of liquid.[19]

Repeatability: For accuracy, repeat the measurement several times and calculate the

average density.[19]

Determination of Solubility
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[20]

Principle: A known mass of the solute is added to a known volume of the solvent in small

increments with agitation until saturation is reached.

Apparatus:

Test tubes or small flasks with stoppers

Graduated cylinder

Analytical balance

Spatula

Vortex mixer or magnetic stirrer

Constant temperature bath
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Procedure (Qualitative and Semi-Quantitative):

Solvent Preparation: Measure a precise volume (e.g., 5 mL) of the chosen solvent (e.g.,

methanol, ethyl acetate, water) into a test tube. Place the test tube in a constant temperature

bath to maintain a consistent temperature.[20]

Solute Addition: Weigh a small, known amount of 4-Methoxybenzyl chloride. Add a small

portion to the solvent.

Dissolution: Stopper the test tube and shake or vortex it vigorously for a set period.[20]

Observe if the solute dissolves completely.

Incremental Addition: Continue adding small, weighed portions of the solute, followed by

agitation, until a point is reached where the added solid no longer dissolves, and a saturated

solution is formed.[20][21]

Classification:

Soluble: If a significant amount of solute dissolves.

Slightly Soluble: If only a small amount dissolves.

Insoluble: If no noticeable amount of solute dissolves.[21]

For quantitative analysis, the total mass of the dissolved solute is used to calculate the

solubility in g/100 mL or other appropriate units.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the determination of a physical

property, such as the melting point, of a chemical substance.
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Phase 1: Preparation

Phase 2: Experimentation

Phase 3: Data Analysis

Obtain pure sample of
4-Methoxybenzyl chloride

Prepare sample
(e.g., grind to powder)

Load sample into
apparatus (e.g., capillary tube)

Calibrate measurement
instrument (e.g., thermometer)

Apply controlled variable
(e.g., heat at a steady rate)

Observe for phase transition
(e.g., solid to liquid)

Record transition points
(e.g., start and end of melting)

Repeat experiment for
accuracy and precision

Compare data with
literature values

Report final physical
property value with range

Click to download full resolution via product page

Caption: Generalized workflow for determining a physical property.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 4-Methoxybenzyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031597#physical-properties-of-4-methoxybenzyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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